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Compound of Interest

Compound Name: Acetalin-2

Cat. No.: B182608

Introduction

Acetyl-CoA Synthetase 2 (ACSS2) is a crucial enzyme that converts acetate into acetyl-CoA, a
vital metabolite for various cellular processes, including lipid synthesis and histone acetylation.
[1][2][3] Under conditions of metabolic stress, such as hypoxia and low nutrient availability,
cancer cells often upregulate ACSS2 to utilize acetate as an alternative carbon source to
support growth and survival.[4][5] This makes ACSS2 a compelling therapeutic target in
oncology.[2][6] These application notes provide detailed protocols for studying the function and
inhibition of ACSS2 in a research setting.

Mechanism of Action

ACSS?2 is a nucleocytosolic enzyme that catalyzes the ATP-dependent conversion of acetate
and Coenzyme A (CoA) into acetyl-CoA.[5] In cancer cells, particularly under metabolic stress,
ACSS2-derived acetyl-CoA is a key precursor for the synthesis of fatty acids and
phospholipids, essential components of cell membranes.[4][7] Furthermore, nuclear ACSS2
provides a localized source of acetyl-CoA for histone acetylation, thereby influencing gene
expression programs that promote tumor growth and survival.[1][8] Under hypoxic conditions,
ACSS2 expression is often upregulated, contributing to tumor adaptation and progression.[5][9]

Signaling Pathway of ACSS2 in Cancer Metabolism

The diagram below illustrates the central role of ACSS2 in cancer cell metabolism under
stressed conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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